Cas no 84226-36-8 ((2-Chloroethyl)cyclopentane)

• Product Name: (2-Chloroethyl)cyclopentane
• CAS No: 84226-36-8
• MF: C₇H₁₃Cl
• MW: 132.631121397018
• MDL: MFCD12797402
• CID: 707136
• PubChem ID: 20187828
• Update Time: 2025-05-21

(2-Chloroethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane,(2-chloroethyl)-
• (2-chloroethyl)Cyclopentane
• 2-chloroethylcyclopentane
• (2-Chloroethyl)cyclopentane (ACI)
• 2-Cyclopentylethyl chloride
• (2-chloroethyl )cyclopentane
• SCHEMBL3072220
• SY036243
• DA-32115
• AKOS009359929
• 84226-36-8
• CS-12044
• DTXSID10603309
• EN300-412671
• AC1057
• 2-Cyclopentylethylchloride
• MFCD12797402
• (2-Chloroethyl)cyclopentane

• MDL： MFCD12797402
• Inchi： 1S/C7H13Cl/c8-6-5-7-3-1-2-4-7/h7H,1-6H2
• InChI Key： JQXYEQHHLIYKAT-UHFFFAOYSA-N
• SMILES： ClCCC1CCCC1

Computed Properties

• Exact Mass: 132.0705781g/mol
• Monoisotopic Mass: 132.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on (2-Chloroethyl)cyclopentane

Introduction to (2-Chloroethyl)cyclopentane (CAS No. 84226-36-8)

(2-Chloroethyl)cyclopentane, with the CAS number 84226-36-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This cycloalkylamine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chloroethyl group attached to a cyclopentane ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, characterized by a five-membered saturated ring with an ethyl side chain substituted at the second carbon by a chlorine atom, contributes to its versatility in chemical transformations. This arrangement allows for nucleophilic substitution reactions, which are pivotal in the development of pharmaceutical agents. The cyclopentane core provides stability, while the chloroethyl moiety facilitates further functionalization, enabling the creation of more complex molecular architectures.

In recent years, research has highlighted the role of (2-Chloroethyl)cyclopentane in the synthesis of novel therapeutic agents. Its derivatives have been explored for their potential in modulating biological pathways associated with inflammation and cancer. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on specific enzymes implicated in these diseases. The ability to tailor the substituents on the cyclopentane ring allows for fine-tuning of pharmacological properties, such as solubility and metabolic stability.

The compound's reactivity also makes it a valuable tool in chemical biology research. Researchers have utilized (2-Chloroethyl)cyclopentane to develop probes that can interact with target proteins, providing insights into their function and interaction networks. These probes are particularly useful in high-throughput screening assays, where rapid identification of bioactive molecules is essential. The precision offered by this compound in targeting specific biological processes underscores its importance in drug discovery initiatives.

Advances in synthetic methodologies have further enhanced the accessibility of (2-Chloroethyl)cyclopentane derivatives. Modern techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular frameworks incorporating this motif. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with sustainable chemistry principles. The development of greener synthetic routes ensures that researchers can explore its potential without compromising ecological considerations.

The pharmaceutical industry has shown particular interest in (2-Chloroethyl)cyclopentane due to its potential as a building block for drug candidates. Its structural features make it amenable to modifications that can enhance drug-like properties, such as binding affinity and selectivity. Preclinical studies have begun to unravel its pharmacokinetic profile, providing critical data for evaluating its suitability as a lead compound. These investigations are laying the groundwork for future clinical trials aimed at assessing its therapeutic efficacy.

Moreover, the compound's role extends beyond traditional pharmaceutical applications. It has been investigated for its potential use in materials science, where its unique chemical properties could contribute to the development of novel polymers and coatings. The ability to incorporate (2-Chloroethyl)cyclopentane into larger molecular systems offers exciting possibilities for creating advanced materials with tailored functionalities.

As research continues to evolve, the applications of (2-Chloroethyl)cyclopentane are expected to expand further. Collaborative efforts between academia and industry will be crucial in harnessing its full potential. By leveraging cutting-edge synthetic techniques and interdisciplinary approaches, scientists can unlock new possibilities for this versatile compound.